2-Chloro-4-cyclopentylamino-5-nitro-6-methylpyrimidine
Cat. No. B8652656
M. Wt: 256.69 g/mol
InChI Key: DMQIZCRYRROWFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09096601B2
Procedure details
Cyclopentylamine (5.2 ml) and N,N-diisopropylethylamine (13.2 ml) were dissolved into 150 ml dichloromethane. The mixture was added dropwise to a solution of 2,4-dichloro-5-nitro-6-methylpyrimidine (10.7 g) in dichloromethane (30 ml) at 0° C. After the completion of the dropwise addition, the mixture was kept at the same temperature to react for 1 hour. Purification was conducted by a column chromatography to obtain a bright-yellow solid (11.2 g) in a yield of 84.8%. 1H NMR (400 MHz, CDCl3): δ 8.44 (s, 2H), 4.41 (m, 1H), 2.64 (s, 3H), 2.01-2.15 (m, 2H), 1.61-1.76 (m, 4H), 1.45-1.63 (m, 2H) ppm.
Name
Yield
84.8%
Identifiers
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REACTION_CXSMILES
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[CH:1]1([NH2:6])[CH2:5][CH2:4][CH2:3][CH2:2]1.C(N(CC)C(C)C)(C)C.[Cl:16][C:17]1[N:22]=[C:21](Cl)[C:20]([N+:24]([O-:26])=[O:25])=[C:19]([CH3:27])[N:18]=1>ClCCl>[Cl:16][C:17]1[N:22]=[C:21]([NH:6][CH:1]2[CH2:5][CH2:4][CH2:3][CH2:2]2)[C:20]([N+:24]([O-:26])=[O:25])=[C:19]([CH3:27])[N:18]=1
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Inputs
Step One
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Name
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|
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Quantity
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5.2 mL
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Type
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reactant
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Smiles
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C1(CCCC1)N
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Name
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|
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Quantity
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13.2 mL
|
|
Type
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reactant
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Smiles
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C(C)(C)N(C(C)C)CC
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|
Name
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|
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Quantity
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150 mL
|
|
Type
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solvent
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|
Smiles
|
ClCCl
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Step Two
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Name
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|
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Quantity
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10.7 g
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Type
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reactant
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Smiles
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ClC1=NC(=C(C(=N1)Cl)[N+](=O)[O-])C
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Name
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|
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Quantity
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30 mL
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|
Type
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solvent
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Smiles
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ClCCl
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Conditions
Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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After the completion of the dropwise addition
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CUSTOM
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Type
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CUSTOM
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Details
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to react for 1 hour
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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Purification
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
ClC1=NC(=C(C(=N1)NC1CCCC1)[N+](=O)[O-])C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 11.2 g | |
| YIELD: PERCENTYIELD | 84.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
